Cas no 31512-06-8 (Panasenoside)
Panasenoside Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3-[(2-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
- Panasenoside
- Kaempferol 3-glucosylgalactoside
- Kaempferol 3-O-(2-O-b-D-glucopyranosyl)-b-D-galactopyranoside
- Lilyn
- Panasenoside(8CI)
- 3-[(2-O-beta-D-Glucopyranosyl-beta-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- CS-0032551
- MS-30698
- 3-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- 31512-06-8
- DTXSID201317852
- HY-N4258
- Kaempferol 3-O-beta-D-glucosylgalactoside
- AKOS037515225
- CHEBI:80528
- D84958
- Q27149572
- CHEMBL500233
- 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
- MEGxp0_001275
- ACon1_001443
- CHEBI:139414
- FT-0697937
- cid_13647412
- HMS2271H06
- FT-0778285
- 3-[4,5-dihydroxy-6-methylol-3-(3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromone
- CHEMBL1375795
- SMR000440707
- BRD-A08304061-001-01-9
- 3-[6-(hydroxymethyl)-3-[6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-4,5-bis(oxidanyl)oxan-2-yl]oxy-2-(4-hydroxyphenyl)-5,7-bis(oxidanyl)chromen-4-one
- MLS000863612
- 3-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- BDBM95768
- 3-[[4,5-dihydroxy-6-(hydroxymethyl)-3-[[3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-2-oxanyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-1-benzopyran-4-one
- Panasenoside;Kaempferol-3-O-glucosyl(1-2)galactoside
- 1ST185107
-
- Inchi: InChI=1S/C27H30O16/c28-7-14-17(33)20(36)22(38)26(40-14)43-25-21(37)18(34)15(8-29)41-27(25)42-24-19(35)16-12(32)5-11(31)6-13(16)39-23(24)9-1-3-10(30)4-2-9/h1-6,14-15,17-18,20-22,25-34,36-38H,7-8H2/t14-,15-,17-,18+,20+,21+,22-,25-,26+,27+/m1/s1
- InChI Key: LKZDFKLGDGSGEO-PABQPRPFSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O
Computed Properties
- Exact Mass: 610.153
- Monoisotopic Mass: 610.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 43
- Rotatable Bond Count: 7
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 266A^2
- Molecular Weight: 610.5
- XLogP3: -0.9
Experimental Properties
- Color/Form: Powder
- Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
Panasenoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP3459-10mg |
Panasenoside |
31512-06-8 | 92% | 10mg |
$296 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3459-5mg |
Panasenoside |
31512-06-8 | 92% | 5mg |
$165 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2038-1 mg |
Panasenoside |
31512-06-8 | 1mg |
¥1677.00 | 2022-04-26 | ||
| ChemScence | CS-0032551-1mg |
Panasenoside |
31512-06-8 | 1mg |
$190.0 | 2022-04-27 | ||
| ChemScence | CS-0032551-5mg |
Panasenoside |
31512-06-8 | 5mg |
$571.0 | 2022-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P36220-20mg |
4H-1-Benzopyran-4-one,3-[(2-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)- |
31512-06-8 | 20mg |
¥2398.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2038-5 mg |
Panasenoside |
31512-06-8 | 5mg |
¥5106.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2038-10 mg |
Panasenoside |
31512-06-8 | 10mg |
¥7659.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2038-25 mg |
Panasenoside |
31512-06-8 | 25mg |
¥13786.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2038-50 mg |
Panasenoside |
31512-06-8 | 50mg |
¥19987.00 | 2022-04-26 |
Panasenoside Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on Panasenoside
Panasenoside: A Comprehensive Overview
Panasenoside, also known by its CAS number 31512-06-8, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is primarily found in certain plant species and has been extensively studied for its biological activities. In recent years, advancements in analytical techniques and pharmacological research have shed new light on the mechanisms underlying Panasenoside's effects, making it a promising candidate for various therapeutic applications.
The structural elucidation of Panasenoside has been a focal point of many studies. Its molecular structure, which includes a glycosidic bond and a flavonoid backbone, contributes to its stability and bioavailability. Researchers have employed advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure. These findings have been instrumental in understanding how Panasenoside interacts with cellular components and exhibits its pharmacological effects.
One of the most compelling aspects of Panasenoside is its antioxidant activity. Recent studies have demonstrated that Panasenoside can effectively scavenge free radicals, thereby protecting cells from oxidative stress. This property makes it a potential candidate for the development of antioxidants in food and pharmaceutical industries. Moreover, Panasenoside has shown anti-inflammatory properties, which have been linked to its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Panasenoside could be used in the treatment of inflammatory diseases.
Another area of interest is the role of Panasenoside in modulating cellular signaling pathways. For instance, studies have shown that Panasenoside can activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is known to upregulate antioxidant defense mechanisms. Additionally, Panasenoside has been found to inhibit the activation of the mitogen-activated protein kinase (MAPK) pathway, which is involved in various cellular processes, including inflammation and apoptosis. These insights into Panasenoside's molecular mechanisms provide a foundation for its use in targeted therapies.
The pharmacokinetic profile of Panasenoside is another critical area of research. Studies have shown that Panasenoside exhibits good oral bioavailability, making it suitable for systemic administration. However, its metabolism and elimination pathways are still under investigation. Recent findings suggest that Panasenoside undergoes phase II conjugation reactions in the liver, which may influence its efficacy and toxicity profiles.
In terms of therapeutic applications, Panasenoside has shown promise in several disease models. For example, preclinical studies have demonstrated its efficacy in reducing oxidative stress and inflammation in models of neurodegenerative diseases such as Alzheimer's disease. Furthermore, Panasenoside has been investigated for its potential role in cancer therapy due to its ability to induce apoptosis in cancer cells while sparing normal cells. These findings highlight the versatility of Panasenoside as a multi-targeted agent.
Despite these promising results, there are challenges associated with the development of Panasenoside-based therapies. One major hurdle is the optimization of delivery systems to enhance its bioavailability and reduce potential side effects. Researchers are exploring novel drug delivery systems, such as nanoparticles and liposomes, to address these issues. Additionally, large-scale clinical trials are needed to validate the safety and efficacy of Panasenoside in human subjects.
In conclusion, Panasenoside (CAS 31512-06-8) is a multifaceted compound with significant potential in various biomedical applications. Its antioxidant, anti-inflammatory, and anti-cancer properties make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its mechanisms and therapeutic applications,Panassosides are poised to play a crucial role in the development of novel treatments for a wide range of diseases.